![molecular formula C20H30N2O3 B247728 1-(2,3-Dimethoxybenzoyl)-4-(3-methylcyclohexyl)piperazine](/img/structure/B247728.png)
1-(2,3-Dimethoxybenzoyl)-4-(3-methylcyclohexyl)piperazine
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Overview
Description
1-(2,3-Dimethoxybenzoyl)-4-(3-methylcyclohexyl)piperazine, also known as 3,4-methylenedioxymethamphetamine (MDMA), is a synthetic psychoactive drug that is commonly used as a recreational drug. MDMA is a derivative of amphetamine and has both stimulant and hallucinogenic effects. MDMA is classified as a Schedule I drug in the United States, which means that it has a high potential for abuse and no currently accepted medical use.
Mechanism of Action
The exact mechanism of action of MDMA is not fully understood, but it is believed to involve the release of serotonin, dopamine, and norepinephrine in the brain. MDMA binds to serotonin transporters, which causes an increase in the release of serotonin. This increase in serotonin is thought to be responsible for the mood-enhancing effects of MDMA.
Biochemical and Physiological Effects
MDMA has a number of biochemical and physiological effects on the body. In addition to the release of serotonin, dopamine, and norepinephrine, MDMA also increases heart rate, blood pressure, and body temperature. These effects can be dangerous, particularly in individuals with pre-existing medical conditions.
Advantages and Limitations for Lab Experiments
MDMA has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and can be produced in large quantities. Additionally, MDMA has a well-established mechanism of action and has been extensively studied in both animals and humans. However, there are also a number of limitations to using MDMA in laboratory experiments. One limitation is that it is a controlled substance, which can make it difficult to obtain for research purposes. Additionally, the effects of MDMA on the brain are complex and not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are a number of future directions for research on MDMA. One area of interest is the use of MDMA in combination with psychotherapy for the treatment of PTSD and other mental health conditions. Another area of interest is the development of new drugs that target the same neurotransmitter systems as MDMA, but with fewer side effects. Additionally, there is ongoing research into the long-term effects of MDMA use, particularly in individuals who use the drug recreationally.
Synthesis Methods
MDMA is typically synthesized from safrole, which is a natural product found in the oils of sassafras trees. The synthesis process involves several steps, including the conversion of safrole to isosafrole, the oxidation of isosafrole to MDP2P, and the reduction of MDP2P to MDMA. The synthesis of MDMA is a complex process that requires specialized knowledge and equipment.
Scientific Research Applications
MDMA has been the subject of extensive scientific research, particularly in the field of psychiatry. Studies have shown that MDMA may have therapeutic potential for the treatment of post-traumatic stress disorder (PTSD), anxiety, and depression. MDMA has been shown to increase feelings of empathy and social connection, which may make it useful in psychotherapy.
Properties
Molecular Formula |
C20H30N2O3 |
---|---|
Molecular Weight |
346.5 g/mol |
IUPAC Name |
(2,3-dimethoxyphenyl)-[4-(3-methylcyclohexyl)piperazin-1-yl]methanone |
InChI |
InChI=1S/C20H30N2O3/c1-15-6-4-7-16(14-15)21-10-12-22(13-11-21)20(23)17-8-5-9-18(24-2)19(17)25-3/h5,8-9,15-16H,4,6-7,10-14H2,1-3H3 |
InChI Key |
MRYKBYYRAIPCLI-UHFFFAOYSA-N |
SMILES |
CC1CCCC(C1)N2CCN(CC2)C(=O)C3=C(C(=CC=C3)OC)OC |
Canonical SMILES |
CC1CCCC(C1)N2CCN(CC2)C(=O)C3=C(C(=CC=C3)OC)OC |
Origin of Product |
United States |
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